Z-Asp(OBzl)-OBzl
Overview
Description
Z-Asp(OBzl)-OBzl is a derivative of aspartic acid . It is used for scientific research and is not intended for treatment or other uses in humans or animals .
Physical And Chemical Properties Analysis
The molecular weight of Z-Asp(OBzl)-OBzl is 357.36 and its molecular formula is C19H19NO6 . It is a solid substance .Scientific Research Applications
Peptide Synthesis and Characterization
Z-Asp(OBzl)-OBzl has been extensively used in the field of peptide synthesis. One study describes the dipeptide formation during the synthesis of Z-Asp(OBzl)-OH, highlighting its role in the benzyloxycarbonylation process (Iguchi, Kawasaki, & Okada, 2009). Additionally, rapid peptide synthesis techniques using Z-Asp(OBzl) derivatives have been demonstrated, showing its utility in the preparation of complex peptides like angiotensin II and delta-sleep-inducing peptide (Nozaki & Muramatsu, 1982).
Chemical Properties and Reactions
Z-Asp(OBzl)-OBzl's chemical behavior in different reactions has been a subject of research. For instance, a study explored the transesterification and amide cis-trans isomerization in complexes involving Boc-Asp(OBzl)-OBzl, revealing insights into the reactivity of different carbonyl groups present in the compound (Niklas, Zahl, & Alsfasser, 2007).
Material Synthesis and Properties
Z-Asp(OBzl)-OBzl has also been used in the synthesis of materials like biodegradable amphiphilic AB-type diblock copolymers, showcasing its application in creating novel materials with specific properties (Ouchi et al., 2002). Furthermore, studies on solvent effects on the redox properties of ferrocenoyl-dipeptides involving Z-Asp(OBzl)-OBzl have been conducted, contributing to the understanding of its behavior in different solvent environments (Baker, Kraatz, & Quail, 2001).
Medical and Biological Applications
In the biomedical field, Z-Asp(OBzl)-OBzl derivatives have been synthesized and studied for various purposes. For instance, studies have been conducted on the stability, metabolism, and transport of model prodrugs like D-Asp(OBzl)-Ala, highlighting its potential in drug delivery and absorption (Steffansen et al., 1999). Research on the oligopeptide transporter-mediated uptake and transport of modified dipeptides including Z-Asp(OBzl)-OBzl derivatives also provides valuable insights into its applications in pharmaceutical sciences (Taub et al., 1998).
properties
IUPAC Name |
dibenzyl (2S)-2-(phenylmethoxycarbonylamino)butanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO6/c28-24(31-17-20-10-4-1-5-11-20)16-23(25(29)32-18-21-12-6-2-7-13-21)27-26(30)33-19-22-14-8-3-9-15-22/h1-15,23H,16-19H2,(H,27,30)/t23-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPVDKMKHRJFPMC-QHCPKHFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CC(C(=O)OCC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)C[C@@H](C(=O)OCC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Z-Asp(OBzl)-OBzl | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Phenol, 2-amino-4-[[2-(sulfooxy)ethyl]sulfonyl]-](/img/structure/B1582505.png)
